Cas no 1261957-34-9 (3-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol)

• Product Name: 3-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol
• CAS No: 1261957-34-9
• MF: C₁₆H₁₆ClNO₃S
• MW: 337.821142196655
• MDL: MFCD18315846
• CID: 2765980
• PubChem ID: 53221579
• Update Time: 2025-04-21

3-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95%
• MFCD18315846
• 5-Chloro-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-ol
• DTXSID80686205
• 1261957-34-9
• 3-CHLORO-5-[3-(PYRROLIDINYLSULFONYL)PHENYL]PHENOL
• 3-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol

• MDL： MFCD18315846
• Inchi： 1S/C16H16ClNO3S/c17-14-8-13(9-15(19)11-14)12-4-3-5-16(10-12)22(20,21)18-6-1-2-7-18/h3-5,8-11,19H,1-2,6-7H2
• InChI Key： PVYLIMPDNUTYPC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC=CC(=C1)S(N1CCCC1)(=O)=O)O

Computed Properties

• Exact Mass: 337.0539422Da
• Monoisotopic Mass: 337.0539422Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls